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Stereochemistry Confirmation via Total Synthesis

The absolute stereochemistry of Seragakinone A was unambiguously confirmed through its first total

synthesis, published in Angewandte Chemie International Edition [1].

This synthesis likely established the stereochemistry by building the molecule from smaller, stereodefined

building blocks using stereospecific reactions. However, the specific analytical data (such as NMR chemical

shifts, optical rotation, or X-ray crystallography values) used to confirm the final structure are not detailed in

the available summary [1].

Potential Methodologies for Stereochemistry Analysis

While the specific methods for Seragakinone A are not fully detailed in the search results, the confirmation

of absolute stereochemistry in natural products synthesis typically relies on a combination of the following

techniques, which form the core of experimental protocols in this field:
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Method Description & Role in Stereochemistry Confirmation

Total Synthesis Building the complex molecule from simple starting materials with known and
controlled stereochemistry. The final match of synthetic and natural material

confirms the structure [1].

X-ray
Crystallography

Considered the most direct and unambiguous method for determining the 3D

structure and absolute configuration of a molecule, if a suitable single crystal can
be obtained.

NMR
Spectroscopy

Used to determine relative configuration by analyzing coupling constants and
through-space interactions (NOE). Comparing NMR data of the synthetic and

natural product is crucial for confirmation [1].

Chiral Analysis Methods like chiral HPLC or GC compare the synthetic material with the natural

product to confirm identical stereochemistry.

A common workflow for stereochemistry confirmation in total synthesis is outlined below:
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Suggestions for Further Research

To obtain the complete experimental data and protocols for Seragakinone A, I suggest you:

Access the Primary Literature: The most detailed information will be in the full-text article. You can

obtain it using the DOI provided: 10.1002/anie.201006528 [1].
Explore Broader Context: Understanding other complex uridine natural products like caprazamycin
can provide valuable insight into the common synthetic strategies and analytical challenges in this
field. The synthesis of these molecules often involves organocatalysis and intricate cyclization

methods to establish stereocenters [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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